4-(Cyclopropylmethoxy)piperidine

• IUPAC Name: 4-(cyclopropylmethoxy)piperidine
• InChI: InChI=1S/C9H17NO/c1-2-8(1)7-11-9-3-5-10-6-4-9/h8-10H,1-7H2
• InChI Key: IUAHQKOAIKIXFW-UHFFFAOYSA-N
• Canonical SMILES: C1CC1COC2CCNCC2
• Molecular Formula: C9H17NO
• DSSTOX Substance ID: DTXSID30589358
• Molecular Weight: 155.24 g/mol
• CAS No.: 865106-51-0

Description

4-(Cyclopropylmethoxy)piperidine, also known as 4-CMP, is a heterocyclic compound that is a cyclic ether of piperidine. It is a colorless liquid with a sweet and slightly pungent odor. It is primarily used in the synthesis of pharmaceuticals, agrochemicals, and other organic compounds. It is also used as an intermediate in the production of other organic compounds. 4-CMP is a highly reactive compound and is capable of forming a variety of derivatives.

Scientific Research Applications

Overview of Piperidine Alkaloids and Derivatives

Piperidine alkaloids and their derivatives, including compounds similar in structure to 4-(Cyclopropylmethoxy)piperidine, have been extensively studied for their varied biological activities and applications in drug development. These compounds are crucial in medicinal chemistry due to their presence in numerous pharmacologically active molecules.

Therapeutic Potential and Pharmacological Activities

• Chemistry and Pharmacology : Piperidine, a six-membered nitrogen-containing heterocycle, is fundamental in the design of drugs due to its presence in a plethora of well-known drugs with various therapeutic uses such as antipsychotic, antihistamine, antianginal, antidepressant, anticancer, antiviral, and anti-inflammatory agents. Research on piperidine derivatives, including structure-activity relationships and potential as therapeutic agents, has highlighted the importance of this moiety in developing new drugs with diverse pharmacological activities (Rathi et al., 2016).

• Antimycobacterial Activity : Piperazine and its analogues have shown significant antimycobacterial activity against Mycobacterium tuberculosis, including multidrug-resistant and extremely drug-resistant strains. This highlights the potential of piperidine derivatives in developing new anti-TB molecules with high efficacy and safety profiles (Girase et al., 2020).

• Synthesis and Evaluation for D2-like Receptors : The synthesis and evaluation of ligands for D2-like receptors, exploring the contributions of pharmacophoric groups like 4'-fluorobutyrophenones and 3-methyl-7-azaindoles, have shown that piperidine derivatives can be potent and selective agents at these receptors. This research indicates the role of piperidine derivatives in developing antipsychotic agents (Sikazwe et al., 2009).

Future Directions

Piperidines play a significant role in the pharmaceutical industry, and their derivatives are present in more than twenty classes of pharmaceuticals. Therefore, the development of fast and cost-effective methods for the synthesis of substituted piperidines is an important task of modern organic chemistry. This suggests that “4-(Cyclopropylmethoxy)piperidine” and its derivatives could have potential applications in the pharmaceutical industry in the future.

Synthesis routes and methods I

Procedure details

Synthesis routes and methods II

Procedure details

A reaction flask was charged with 4-cyclopropylmethoxypiperidine-1-carboxylic acid t-butyl ester (6.80 g, 26.6 mmol) in DCM (15 mL). TFA (7 mL) was added and the reaction was stirred at rt for 4 h. The reaction mixture was quenched with 1 M NaOH and the product extracted into diethyl ether. The combined organic phases were dried over Na2SO4, filtered, and concentrated to give the title compound (3.949 g, 95%). 1H NMR (CD3CD) δ 3.34-3.24 (m, 1H), 3.15 (d, 2H), 2.88-2.82 (m, 2H), 2.44-2.37 (m, 2H), 1.78-1.70 (m, 2H), 1.31-1.21 (m, 2H), 0.89-0.79 (m, 1H), 0.37-0.32 (m, 2H), 0.04-0.00 (m, 2H); 13C NMR (CD3OD) δ 76.2, 73.6, 44.7, 33.2, 11.7, 3.5.